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Introduction

Lithium oxide (Li2O), an inorganic compound, is a white or pale yellow solid at room
temperature.[1][2] It holds significant importance in various industrial and scientific applications,
including the manufacturing of ceramics and glass. A comprehensive understanding of its
fundamental physical properties, such as molar mass and density, is crucial for its application
and for the development of novel materials. This technical guide provides a detailed overview
of the molar mass and density of crystalline lithium oxide, outlines experimental protocols for
their determination, and illustrates the relationship between these properties and the material's
crystal structure.

Quantitative Data Summary

The key physical properties of crystalline lithium oxide are summarized in the table below for
straightforward comparison and reference.
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Property Value Units

Molar Mass 29.88 g/mol [1][2][3]1[41[5][6]
Density 2.013 g/cm3[1][2][4][5][6]
Crystal Structure Antifluorite -[1]1[4]

Experimental Protocols
Determination of Molar Mass

The molar mass of a compound represents the mass of one mole of that substance. While the
molar mass of lithium oxide can be calculated from the atomic masses of lithium and oxygen
as found on the periodic table, experimental verification is essential to confirm the purity and
stoichiometry of a synthesized sample.[7]

1. Mass Spectrometry

Mass spectrometry is a highly accurate analytical technique for determining the molar mass of
a compound.

e Principle: This method involves ionizing the compound and then separating the resulting ions
based on their mass-to-charge ratio (m/z). The peak corresponding to the intact ionized
molecule (the molecular ion) allows for the direct determination of the molecular mass.

» Methodology:
o Asmall, pure sample of lithium oxide is introduced into the mass spectrometer.

o The sample is vaporized and then ionized. Common ionization techniques include electron
ionization (EI) or inductively coupled plasma mass spectrometry (ICP-MS) for inorganic
compounds.

o The ions are accelerated by an electric field and then deflected by a magnetic field.

o The degree of deflection depends on the mass-to-charge ratio of the ions, allowing for

their separation.
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o A detector measures the abundance of ions at each m/z value, generating a mass
spectrum. The peak corresponding to the [Li=O]* ion is used to confirm the molar mass.

2. Freezing Point Depression

This classical method relies on the colligative properties of solutions to determine the molar
mass of a solute.

e Principle: The freezing point of a solvent decreases when a non-volatile solute is dissolved in
it. This freezing point depression is directly proportional to the molal concentration of the
solute.

o Methodology:

o The freezing point of a precisely weighed amount of a suitable solvent (e.g., a substance
in which lithium oxide is soluble and that has a convenient freezing point) is accurately
measured.

o A known mass of lithium oxide is dissolved in the solvent.
o The freezing point of the resulting solution is measured.
o The change in freezing point (ATf) is calculated.

o The molality (m) of the solution is determined using the formula: ATf = Kf * m, where Kf is
the cryoscopic constant of the solvent.

o From the calculated molality and the known masses of lithium oxide and the solvent, the
molar mass of lithium oxide can be calculated.

Determination of Density

The density of a crystalline solid is an intrinsic property that is dictated by the mass of the
atoms in its unit cell and the volume of that unit cell.

1. X-ray Diffraction (XRD)
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X-ray diffraction is the most powerful and accurate method for determining the density of a
crystalline material because it provides detailed information about the crystal's internal
structure.

e Principle: When a beam of X-rays is directed at a crystal, the atoms in the crystal lattice
diffract the X-rays in a predictable pattern. According to Bragg's Law (nA = 2d sin®), the
angles of diffraction are related to the spacing between the atomic planes. Analysis of this
diffraction pattern allows for the determination of the unit cell dimensions.[1][5][6]

o Methodology:

o Afine powder of the crystalline lithium oxide sample is prepared and mounted in a
diffractometer.

o A monochromatic X-ray beam is directed onto the sample.
o The detector measures the intensity of the diffracted X-rays at various angles (26).

o The resulting diffraction pattern is analyzed to identify the crystal structure (in this case,
antifluorite) and to calculate the precise dimensions of the unit cell. For a cubic crystal like
lithium oxide, this is the lattice parameter 'a'.

o The volume of the unit cell (V) is calculated (for a cubic cell, V = a3).

o The number of formula units (Z) per unit cell is known from the crystal structure (for Li2O,
Z=4).

o The density (p) is then calculated using the formula: p = (Z* M) / (V * Na), where M is the
molar mass and Na is Avogadro's number.

2. Gas Pycnometry

This technique provides a highly accurate measurement of the volume, and thus the density, of
a solid sample by displacing a gas.

e Principle: The volume of a solid is determined by measuring the change in pressure of an
inert gas (typically helium) in a calibrated chamber when the sample is introduced. Helium is
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used because it can penetrate small pores and surface irregularities, providing a more
accurate measurement of the solid's volume.

o Methodology:
o The mass of the lithium oxide sample is accurately measured.
o The sample is placed in the sample chamber of the gas pycnometer.

o The system is sealed, and a known quantity of helium gas is introduced into a reference
chamber, and the pressure is recorded.

o Valves are opened to allow the gas to expand into the sample chamber.
o The new equilibrium pressure is measured.

o Using the ideal gas law and the known volumes of the chambers, the volume of the
sample is calculated.

o The density is then determined by dividing the mass of the sample by its measured
volume.

Relationship between Molar Mass, Density, and
Crystal Structure

The macroscopic property of density is directly linked to the microscopic properties of molar
mass and crystal structure. The following diagram illustrates this fundamental relationship for
crystalline lithium oxide.
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Interrelation of Li=O Physical Properties

Crystal Structure
(Antifluorite)
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Click to download full resolution via product page
Caption: Relationship between molar mass, density, and crystal structure of Li2O.

This flowchart shows that the density of crystalline lithium oxide is determined by its molar
mass and the volume occupied by one mole of the substance, which in turn is defined by the
volume of its unit cell and the number of formula units it contains, as dictated by its antifluorite
crystal structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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